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Chemical Profile of 4-Azidobenzaldehyde

The table below summarizes the basic identifying information for 4-azidobenzaldehyde, which is essential

for any mass spectrometry analysis [1] [2] [3].

Property Description

CAS Number 24173-36-2 [1] [2] [3]

Molecular Formula C7H5N3O [2] [3]

Molecular Weight 147.13 g/mol [2] [3]

Synonyms p-Azidobenzaldehyde [1] [2]

How to Proceed with Your Analysis

Since direct experimental data is unavailable, you can leverage the known chemical structure to predict its

mass spectrometry behavior and plan your experiments.
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Predict Fragmentation Patterns: The structure contains distinct functional groups that can guide

predictions [4].

Azide Group (N3): Might be lost as nitrogen (N2) or generate fragments like [M-28]+.

Aldehyde Group (CHO): Common losses include [M-H]- in negative mode or [M-CO]+ (loss of

28 Da) and [M-CHO]+ (loss of 29 Da) in positive mode.

Aromatic Ring: Can yield stable low-mass fragment ions such as [C6H5]+ (m/z 77) and

[C7H7]+ (m/z 91) [4].

Anticipate Common Adducts: In soft ionization techniques like ESI, look for characteristic adduct

ions [4].

Positive Ion Mode: [M+H]+ (m/z ~148.14), [M+Na]+ (m/z ~170.12), [M+K]+ (m/z ~186.09).

Negative Ion Mode: [M-H]- (m/z ~146.14).

The diagram below illustrates a logical workflow for analyzing 4-azidobenzaldehyde based on its structure

and general MS principles.

Finding the Missing Information

To obtain the experimental data needed for your guide, consider these approaches:

Search Specialized Databases: Look in mass spectrometry data repositories such as MassBank of
North America (MoNA) or the NIST Mass Spectral Library.

Consult Scientific Literature: Perform a targeted search on academic platforms like SciFinder or
Reaxys, which may contain full-text articles with experimental spectra.

Consider Experimental Characterization: If the data is entirely absent from the literature, this could
present an opportunity for your own original research and publication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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